Cas no 2138072-24-7 (3-methyl-2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid)
3-methyl-2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid
- 3-methyl-2-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}butanoic acid
- 2138072-24-7
- EN300-1139021
-
- Inchi: 1S/C12H18N2O2/c1-7(2)10(12(15)16)11-8-5-4-6-9(8)13-14(11)3/h7,10H,4-6H2,1-3H3,(H,15,16)
- InChI Key: PRKQVNFYPSSMHS-UHFFFAOYSA-N
- SMILES: OC(C(C(C)C)C1=C2C(CCC2)=NN1C)=O
Computed Properties
- Exact Mass: 222.136827821g/mol
- Monoisotopic Mass: 222.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 55.1Ų
3-methyl-2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1139021-0.05g |
3-methyl-2-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}butanoic acid |
2138072-24-7 | 95% | 0.05g |
$768.0 | 2023-10-26 | |
| Enamine | EN300-1139021-0.1g |
3-methyl-2-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}butanoic acid |
2138072-24-7 | 95% | 0.1g |
$804.0 | 2023-10-26 | |
| Enamine | EN300-1139021-0.25g |
3-methyl-2-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}butanoic acid |
2138072-24-7 | 95% | 0.25g |
$840.0 | 2023-10-26 | |
| Enamine | EN300-1139021-0.5g |
3-methyl-2-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}butanoic acid |
2138072-24-7 | 95% | 0.5g |
$877.0 | 2023-10-26 | |
| Enamine | EN300-1139021-1.0g |
3-methyl-2-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}butanoic acid |
2138072-24-7 | 1g |
$1086.0 | 2023-06-09 | ||
| Enamine | EN300-1139021-2.5g |
3-methyl-2-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}butanoic acid |
2138072-24-7 | 95% | 2.5g |
$1791.0 | 2023-10-26 | |
| Enamine | EN300-1139021-5.0g |
3-methyl-2-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}butanoic acid |
2138072-24-7 | 5g |
$3147.0 | 2023-06-09 | ||
| Enamine | EN300-1139021-10.0g |
3-methyl-2-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}butanoic acid |
2138072-24-7 | 10g |
$4667.0 | 2023-06-09 | ||
| Enamine | EN300-1139021-1g |
3-methyl-2-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}butanoic acid |
2138072-24-7 | 95% | 1g |
$914.0 | 2023-10-26 | |
| Enamine | EN300-1139021-5g |
3-methyl-2-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}butanoic acid |
2138072-24-7 | 95% | 5g |
$2650.0 | 2023-10-26 |
3-methyl-2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on 3-methyl-2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid
3-Methyl-2-{2-Methyl-2H,4H,5H,6H-Cyclopentacpyrazol-3-Yl}Butanoic Acid: A Comprehensive Overview
The compound 3-methyl-2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid, identified by the CAS number CAS No. 2138072-24-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique properties and versatility in chemical reactions. The structure of this molecule is characterized by a cyclopentacpyrazole ring system fused with a butanoic acid moiety, making it a unique derivative with promising applications in drug discovery and material science.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and catalytic processes. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the field of medicinal chemistry. The cyclopentacpyrazole ring system is known for its ability to act as a scaffold for various functional groups, which can be further modified to enhance bioavailability and pharmacokinetic properties.
In terms of biological activity, studies have shown that 3-methyl-2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. This suggests its potential as a lead compound for developing therapeutic agents targeting Alzheimer's disease and other related conditions. Furthermore, its ability to interact with cellular receptors has been investigated through computational modeling techniques, providing insights into its binding affinity and selectivity.
The synthesis of this compound involves a series of carefully designed steps to ensure high purity and yield. One notable approach reported in recent literature involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining product quality. This method has been validated through rigorous characterization techniques such as NMR spectroscopy and mass spectrometry, confirming the structural integrity of the compound.
From an environmental perspective, the eco-friendly synthesis of CAS No. 2138072-24-7 has gained attention due to increasing concerns over sustainable chemical practices. Researchers have explored green chemistry approaches to minimize waste generation and reduce energy consumption during the synthesis process. These efforts align with global initiatives aimed at promoting environmentally responsible chemical manufacturing.
In conclusion, 3-methyl-2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid represents a promising compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research in drug discovery and material science. As ongoing studies continue to uncover its potential benefits and optimize its synthesis methods, this compound is expected to play a pivotal role in advancing modern chemistry and medicine.
2138072-24-7 (3-methyl-2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)